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Compound of Interest

Compound Name: DBCO-PEG4-Alcohol

Cat. No.: B2554161

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
DBCO-PEG4-Alcohol, a key reagent in copper-free click chemistry.[1][2][3] Adherence to
these guidelines is crucial for ensuring laboratory safety and maintaining the integrity of the

product.

Section 1: Product Identification and Properties

DBCO-PEG4-Alcohol is a polyethylene glycol (PEG) derivative containing a
dibenzocyclooctyne (DBCO) moiety and a terminal primary hydroxyl group.[4][5] The DBCO
group facilitates strain-promoted alkyne-azide cycloaddition (SPAAC), a bioorthogonal reaction
widely used in bioconjugation, while the hydrophilic PEG spacer enhances solubility.

Table 1: Chemical and Physical Properties
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Property Value Reference
CAS Number 1416711-60-8

Molecular Formula C29H36N206

Molecular Weight 508.61 g/mol

Appearance Solid

Purity =95% - 298%

Melting Point 50-60 °C

Storage Temperature -20°C

Section 2: Hazard Identification and Safety
Classifications

DBCO-PEG4-Alcohol is classified as harmful if swallowed and very toxic to aquatic life with
long-lasting effects. While it is considered non-hazardous for transport, appropriate handling
precautions are necessary to minimize exposure and environmental release.

Table 2: GHS Hazard and Precautionary Statements
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Classification Code Statement Reference

Hazard H302 Harmful if swallowed.

Very toxic to aquatic
Hazard H410 life with long lasting

effects.

Wash skin thoroughly

Precautionary P264 ]
after handling.
Do not eat, drink or
Precautionary P270 smoke when using
this product.
_ Avoid release to the
Precautionary P273 )
environment.
IF SWALLOWED: Call
] a POISON CENTER
Precautionary P301 + P312 L
or doctor/physician if
you feel unwell.
Precautionary P330 Rinse mouth.
Precautionary P391 Collect spillage.
Dispose of
] contents/container to
Precautionary P501

an approved waste

disposal plant.

According to available data, this product contains no substances with occupational exposure
limit values. No component of this product present at a level greater than or equal to 0.1% is
identified as a probable, possible or confirmed human carcinogen by IARC, ACGIH, NTP, or
OSHA.

Section 3: Handling and Storage Protocols

Proper handling and storage are essential to ensure the stability of DBCO-PEG4-Alcohol and
the safety of laboratory personnel.
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Storage:

» Store the container tightly sealed in a cool, well-ventilated area.

e The recommended storage temperature is -20°C for the powder and -80°C when in solvent.
o Keep away from direct sunlight and sources of ignition.

« If preparing stock solutions, it is recommended to store them as aliquots in tightly sealed
vials at -20°C for up to one month. Before use, allow the product to equilibrate to room
temperature for at least one hour prior to opening the vial.

Handling:

e Avoid inhalation, and contact with eyes and skin.

Use only in areas with appropriate exhaust ventilation.

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.
Incompatible Materials:

o Strong acids/alkalis and strong oxidizing/reducing agents.

Section 4: Exposure Controls and Personal
Protective Equipment (PPE)

To minimize potential exposure, the following engineering controls and personal protective
equipment are recommended.

Table 3: Recommended Personal Protective Equipment
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PPE Specification

Purpose Reference

Safety goggles with
Eye Protection ] Y g 99
side-shields.

To protect eyes from

splashes.

_ Protective gloves
Hand Protection o
(e.g., nitrile).

To prevent skin

contact.

Skin and Body

Protection

Impervious clothing,

lab coat.

To protect skin and
clothing from

contamination.

Respiratory Protection  Suitable respirator.

Use if ventilation is
inadequate or if
dust/aerosols are

generated.

Engineering Controls:

e Ensure adequate ventilation in the handling area.

e Provide an accessible safety shower and eye wash station.

Section 5: First-Aid and Accidental Release

Measures

First-Aid Measures:

o Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids with

fingers. Remove contact lenses if present. Seek prompt medical attention.

o Skin Contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing and

shoes. Call a physician.

¢ Inhalation: Move the person to fresh air. If breathing is difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth resuscitation.

¢ Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.
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Accidental Release Measures:

e Personal Precautions: Use full personal protective equipment. Avoid breathing vapors, mist,
dust, or gas. Ensure adequate ventilation.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains or water courses.

e Methods for Cleaning Up: For solutions, absorb with a liquid-binding material like diatomite.
Decontaminate surfaces by scrubbing with alcohol. Dispose of contaminated material in
accordance with local regulations.

Section 6: Experimental Workflow and Safe
Handling Diagram

The following diagram illustrates a standard workflow for the safe handling of DBCO-PEG4-
Alcohol in a laboratory setting.
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Caption: Safe handling workflow for DBCO-PEG4-Alcohol.
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Section 7: Stability and Reactivity

DBCO-PEG4-Alcohol is stable under recommended storage conditions. Hazardous
decomposition products, such as toxic fumes, may be emitted under fire conditions.

This technical guide is intended for informational purposes for research professionals. Always
refer to the specific Safety Data Sheet provided by the supplier before use and adhere to all
institutional and regulatory safety protocols. The chemical, physical, and toxicological
properties may not have been completely investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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